BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling of Ethylene glycol dibutyl
ether in a lab setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498

An In-depth Technical Guide to the Safe Handling of Ethylene Glycol Dibutyl Ether in a
Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethylene Glycol
Dibutyl Ether (EGBE) in a laboratory environment. Adherence to these guidelines is crucial for
minimizing risks and ensuring a safe working environment for all personnel.

Chemical and Physical Properties

Proper handling of any chemical begins with a thorough understanding of its physical and
chemical properties. This data is essential for risk assessment and the implementation of
appropriate safety measures.

Table 1: Physical and Chemical Properties of Ethylene Glycol Dibutyl Ether
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Property

Value

Chemical Formula

C10H2202[1]

Molecular Weight 174.28 g/mol [2]

CAS Number 112-48-1[1]

Appearance Colorless liquid[1][2][3]

Odor Slight, characteristic odor[1][2]
Boiling Point 202-204°C (399°F)[2][4]
Melting Point -69.1°C[1][2]

Flash Point 85°C (185°F)[2][4]

Density 0.84 g/cm?3[2]

Vapor Pressure

0.38 mmHg at 25°C[2]

Water Solubility

Practically insoluble[2]

log Kow (Octanol-Water Partition Coefficient)

2.48[1]

Hazard Identification and Toxicology

Ethylene glycol dibutyl ether is classified as causing serious eye irritation.[5] It is moderately

toxic by ingestion and skin contact.[3][4] Prolonged or repeated skin contact may cause

dryness or cracking.[6] Vapors may cause slight irritation to the eyes and respiratory system in

high concentrations.[4] This substance can form explosive peroxides, especially when stored

over long periods, and reacts with strong oxidants.[7][8]

Table 2: Toxicological Data for Ethylene Glycol Dibutyl Ether

Endpoint Value Species
LD50 (Oral) 3250 mg/kg Rat[3]
LD50 (Dermal) 3555.2 mg/kg Rabbit[5]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://www.lookchem.com/casno112-48-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://www.lookchem.com/casno112-48-1.html
https://cameochemicals.noaa.gov/chemical/17816
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://www.lookchem.com/casno112-48-1.html
https://www.lookchem.com/casno112-48-1.html
https://cameochemicals.noaa.gov/chris/EGB.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://www.lookchem.com/casno112-48-1.html
https://www.lookchem.com/casno112-48-1.html
https://cameochemicals.noaa.gov/chris/EGB.pdf
https://www.lookchem.com/casno112-48-1.html
https://www.lookchem.com/casno112-48-1.html
https://www.lookchem.com/casno112-48-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dibutyl-ether
https://www.benchchem.com/product/b091498?utm_src=pdf-body
https://www.sgsgalson.com/ethylene-glycol-sampling/
https://cameochemicals.noaa.gov/chemical/17816
https://cameochemicals.noaa.gov/chris/EGB.pdf
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1149.html
https://cameochemicals.noaa.gov/chris/EGB.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0879.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6300645.htm
https://www.benchchem.com/product/b091498?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/17816
https://www.sgsgalson.com/ethylene-glycol-sampling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Occupational Exposure Limits: As of the current date, specific OSHA PEL, NIOSH REL, or
ACGIH TLV values have not been established for ethylene glycol dibutyl ether.[6] Therefore,
it is imperative to keep exposure to an absolute minimum through the use of engineering
controls and personal protective equipment.

Experimental Protocols
Air Sampling and Analysis (NIOSH and OSHA Methods
for Glycol Ethers)

Monitoring airborne concentrations of glycol ethers is a critical component of a comprehensive
safety program. While a specific method for ethylene glycol dibutyl ether is not detailed,
general methods for glycol ethers can be adapted.

Objective: To determine the time-weighted average (TWA) concentration of glycol ethers in the
laboratory air.

Methodology (Based on NIOSH Method 2554 and OSHA Method 99):[9][10][11]

e Sampling:

o

Calibrate a personal sampling pump to a flow rate of 0.1 to 0.2 L/min.[10]

o Use a solid sorbent tube (e.g., Anasorb 747 or coconut shell charcoal) as the sampling
medium.[9][11]

o Attach the sorbent tube to the sampling pump and place it in the breathing zone of the
researcher.

o Sample for a known period to obtain a total sample volume of approximately 10 L.[10]
o After sampling, cap the sorbent tube and send it to an analytical laboratory for analysis.
e Analysis:

o The analytes are desorbed from the sorbent using a suitable solvent, such as 15%
methanol in methylene chloride or 95/5 (v/v) methylene chloride/methanol.[9][11]
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o The desorbed sample is then analyzed by gas chromatography with flame ionization
detection (GC-FID).[11]

o Quantification is performed by comparing the sample peak areas to those of a calibration
curve prepared with known standards.

Skin Decontamination Efficacy (General Protocol)

While a specific protocol for ethylene glycol dibutyl ether is not available, the following
general methodology can be used to assess the effectiveness of skin decontamination
procedures for chemical solvents.

Objective: To determine the most effective method for removing ethylene glycol dibutyl ether
from the skin.

Methodology (Conceptual, based on established principles):[12]
e In Vitro Model:

o Use an in vitro model such as excised human or animal skin mounted on a Franz diffusion
cell.[13]

o Apply a known quantity of ethylene glycol dibutyl ether to the skin surface.

o After a set exposure time, perform the decontamination procedure being tested (e.g.,
washing with water, soap and water, or a specialized skin cleanser).

o Analyze the wash solution and the receptor fluid of the diffusion cell for the presence of the
chemical to determine the amount removed and the amount that permeated the skin.

e In Vivo Model (Animal):

o Under ethical guidelines, apply a known amount of the chemical to a marked area on the
skin of an appropriate animal model.

o At specified time points, decontaminate separate areas using different techniques.
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o Use skin tape stripping to collect the remaining chemical from the stratum corneum for
analysis.[12]

o Analyze urine and blood for metabolites to assess systemic absorption.

Safety and Handling Procedures
Engineering Controls

« Always handle ethylene glycol dibutyl ether in a well-ventilated area.[7]

» Use a certified chemical fume hood, especially when heating the substance or when there is
a potential for aerosol generation.[14]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[7]

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.[4]
o Skin Protection:

o Wear chemically resistant gloves. Neoprene or nitrile rubber are recommended materials
for protection from glycol ethers.[9]

o Wear a lab coat or other protective clothing to prevent skin contact.[15]

o Respiratory Protection: If engineering controls are insufficient to maintain low airborne
concentrations, use a NIOSH-approved respirator with an organic vapor cartridge.[7]

Handling and Storage

e Avoid contact with skin and eyes.[15]
o Keep away from heat, sparks, and open flames.[7]

e Ground and bond containers when transferring material to prevent static discharge.[7]
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» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[7]
» Store in tightly closed containers.[7]

e Due to the risk of peroxide formation, it is advisable to date containers upon receipt and
opening, and to test for peroxides before use if stored for an extended period.[7]

Emergency Procedures
Spill Response

A minor chemical spill is one that can be safely cleaned up by laboratory personnel. A major
spill requires evacuation and assistance from emergency responders.

Diagram 1: Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill in the laboratory.

First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure.

Diagram 2: First Aid Response for Exposure

Exposure

Occurs

?

Remove Contaminated Clothing

Rinse Mouth with Water
Do NOT Induce Vomiting

Move to Fresh Air
Provide Rest

Wash Skin with Plenty of
Soap and Water for 15 min

k

Flush Eyes with Water
for at Least 15 Minutes

Seek Immediate

Medical Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://www.benchchem.com/product/b091498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: First aid procedures for different routes of exposure.

e Inhalation: Move the individual to fresh air and provide rest.[6] Seek medical attention if
symptoms persist.

o Skin Contact: Immediately remove contaminated clothing.[4] Wash the affected area with
copious amounts of soap and water for at least 15 minutes.[4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[6] Seek immediate
medical attention.[4]

Waste Disposal

» All waste containing ethylene glycol dibutyl ether must be handled as hazardous waste.
o Collect waste in a clearly labeled, sealed, and chemically compatible container.[16]

» Do not dispose of this chemical down the drain or in the regular trash.[17]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Consult with your institution's environmental health and safety department for specific
guidance.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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